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Compound of Interest

Compound Name: C29

Cat. No.: B611394 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

laboratory chemicals is paramount. This guide provides essential safety and logistical

information for the small molecule C29, a Toll-like receptor 2 (TLR2) inhibitor, identified by CAS

number 363600-92-4. Adherence to these protocols is critical for personal safety and

maintaining a secure research environment. The information provided here is a summary of

best practices and should be supplemented by a thorough review of the official Safety Data

Sheet (SDS) for C29, available from the supplier.[1][2][3]

Chemical Identification:

Identifier Value

Common Name C29

Synonym TLR2-IN-C29

CAS Number 363600-92-4

Molecular Formula C₁₆H₁₅NO₄

Appearance Crystalline solid

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

accidental exposure.[4][5] While C29 is intended for laboratory research use only, it should be
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treated as a potentially hazardous substance.[3]

Summary of Required PPE:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cdn.caymanchem.com/cdn/insert/27029.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required Equipment
Specifications and Best

Practices

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when handling

larger quantities or if there is a

significant splash risk.

Must be ANSI Z87.1 compliant.

Prescription glasses are not a

substitute for safety glasses.[6]

Hand Protection Disposable nitrile gloves.

Glove material should be

selected based on the

chemical resistance to the

solvents used to dissolve C29

(e.g., DMSO, ethanol).[3]

Gloves should be inspected

before use and changed

immediately if contaminated.

Do not reuse disposable

gloves.

Body Protection

A standard laboratory coat is

required. A flame-resistant lab

coat should be worn if

flammable solvents are used.

Lab coats should be fully

buttoned.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. If

aerosols may be generated or

if working outside of a fume

hood, a risk assessment

should be conducted to

determine if a respirator is

necessary.
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Operational Plan: Handling and Preparation of C29
Solutions
Experimental Workflow for Handling C29:
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Preparation

Experimentation

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh C29 Solid

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Work Surfaces

Dispose of Waste

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of C29 from preparation to disposal.
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Detailed Protocol:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

provided by the manufacturer.

Personal Protective Equipment (PPE): Don the required PPE as outlined in the table above.

Workspace Preparation: All handling of C29 powder and preparation of stock solutions

should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Weighing: Carefully weigh the required amount of solid C29.

Dissolution: C29 is soluble in organic solvents such as DMSO and ethanol.[3] Prepare a

stock solution by dissolving the solid in the appropriate solvent.

Experimentation: Carry out the experiment following established laboratory protocols.

Decontamination: After use, decontaminate all surfaces and equipment that may have come

into contact with C29.

Waste Disposal: Dispose of all waste, including unused solutions and contaminated

consumables, according to institutional and local regulations for chemical waste.

Doff PPE: Remove PPE in the correct order to avoid contamination.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
Proper disposal of C29 and associated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Logical Flow for C29 Waste Disposal:
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Waste Generation
(Unused C29, Contaminated labware)

Segregate as Chemical Waste

Label Waste Container
(Contents, Hazards)

Store in Designated Area

Arrange for Collection by EHS

Click to download full resolution via product page

Caption: Step-by-step process for the proper disposal of C29 waste.

Disposal Guidelines:

Do not dispose of C29 down the sink.

Solid Waste: Collect any solid C29 waste and contaminated disposable labware (e.g., pipette

tips, tubes) in a designated, sealed container labeled as hazardous chemical waste.

Liquid Waste: Collect unused C29 solutions and contaminated solvents in a separate,

sealed, and properly labeled hazardous waste container.

Consult Environmental Health and Safety (EHS): Follow your institution's specific guidelines

for the disposal of chemical waste. Contact your EHS department for guidance on proper

disposal procedures and to arrange for waste pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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